Cas no 669694-15-9 (1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 669694-15-9
• MF: C₆H₇F₃N₂
• MW: 164.128391504288
• MDL: MFCD28962903
• CID: 2796721
• PubChem ID: 21589446
• Update Time: 2025-11-02

1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-233212
• DKDLTAWBIMLEOX-UHFFFAOYSA-N
• KDUHKLYKBCRBOY-UHFFFAOYSA-N
• KEBUZMHFFILUBJ-UHFFFAOYSA-N
• DTXSID00616165
• 669694-15-9
• AKOS030255580
• 1,4-DIMETHYL-3-(TRIFLUOROMETHYL)PYRAZOLE
• SCHEMBL3329152
• STL584913

• MDL： MFCD28962903
• Inchi： 1S/C6H7F3N2/c1-4-3-11(2)10-5(4)6(7,8)9/h3H,1-2H3
• InChI Key： DKDLTAWBIMLEOX-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 164.05613272Da
• Monoisotopic Mass: 164.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 669694-15-9)

1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole, with the CAS number 669694-15-9, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of organic compounds known for their versatile applications in medicinal chemistry and material science. The presence of a trifluoromethyl group (-CF3) and methyl substituents at the 1 and 4 positions enhances its reactivity and potential utility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their unique physicochemical properties, such as enhanced metabolic stability and lipophilicity. These characteristics make 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for developing novel antimicrobial agents and pesticides, aligning with the global push for sustainable agriculture and combating antibiotic resistance.

The compound's molecular structure and electronic properties have also been explored in material science, particularly in the design of organic electronic materials. Its ability to modulate electron density makes it a candidate for use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, addressing the growing interest in renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

From a synthetic chemistry perspective, 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole is often synthesized via cyclocondensation reactions involving hydrazines and β-diketones or their equivalents. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthesis routes, such as catalytic methods or microwave-assisted reactions, to reduce environmental impact. These innovations resonate with the broader scientific community's focus on eco-friendly chemical processes.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound. Its thermal stability and solubility profile have been extensively studied to ensure optimal performance in various applications. For instance, its logP value (a measure of lipophilicity) is critical for predicting its behavior in biological systems, a topic frequently searched by pharmacologists and medicinal chemists.

In the context of drug discovery, 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole has been investigated as a scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are pivotal in treating diseases like cancer and neurological disorders, making the compound relevant to current biomedical research trends. Additionally, its potential as a bioisostere for other functional groups has expanded its utility in structure-activity relationship (SAR) studies.

The agrochemical industry has also leveraged this compound's properties to develop next-generation herbicides and fungicides. Its mode of action often involves disrupting essential enzymatic pathways in pests, offering a targeted approach to crop protection. This aligns with the increasing demand for precision agriculture solutions that minimize environmental footprint while maximizing yield—a hot topic among farmers and agronomists.

Regulatory and safety assessments of 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole indicate that it complies with major chemical safety guidelines when handled under standard laboratory conditions. Proper personal protective equipment (PPE) and ventilation systems are recommended during its use, reflecting the industry's emphasis on occupational health and safety protocols.

In summary, 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 669694-15-9) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—highlight its importance in addressing contemporary scientific challenges. As research continues to uncover new uses for this compound, its role in shaping future technologies and therapies is poised to expand further.